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Compound of Interest

Compound Name: Azimilide (Dihydrochloride)

Cat. No.: B1238020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of azimilide

dihydrochloride in common laboratory solvents, along with protocols for its preparation and use

in experimental settings.

Physicochemical Properties and Solubility
Azimilide dihydrochloride is a Class III antiarrhythmic agent that functions by blocking the

delayed rectifier cardiac potassium channels.[1][2] It is a white to beige powder.[3]

Understanding its solubility is critical for the preparation of stock solutions for in vitro and in vivo

studies.

Data Presentation: Solubility of Azimilide Dihydrochloride

The following table summarizes the reported solubility of azimilide dihydrochloride in dimethyl

sulfoxide (DMSO) and aqueous solutions.
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Solvent Concentration Observation Source(s)

DMSO 1 mg/mL Clear (with warming) [3][4]

2 mg/mL Clear [3]

5 mg/mL Clear (with warming) [3]

< 10.4 mg/mL - [5]

Water 25 mg/mL Clear [3]

26.54 mg/mL (50 mM) -

290 mg/mL - [6]

PBS (pH 7.2) 10 mg/mL - [7]

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of azimilide dihydrochloride

in DMSO.

Materials:

Azimilide dihydrochloride (MW: 530.88 g/mol )[4]

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or glass vials

Vortex mixer

Water bath or heat block (optional)

Procedure:

Weighing: Accurately weigh the desired amount of azimilide dihydrochloride powder in a

suitable container. For a 10 mM stock solution, this would be 5.31 mg per 1 mL of DMSO.
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Solvent Addition: Add the calculated volume of DMSO to the powder.

Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Warming (if necessary): If the compound does not fully dissolve, warm the solution in a 37°C

water bath for 10-15 minutes.[8] Intermittently vortex during this time. Visually inspect to

ensure all particulate matter has dissolved.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store at -20°C for short-term storage (1 month) or -80°C for long-term storage

(6 months).[9]

Protocol 2: Preparation of an Aqueous Working Solution for Cell-Based Assays

This protocol details the dilution of a DMSO stock solution into an aqueous cell culture medium.

Materials:

Prepared Azimilide dihydrochloride DMSO stock solution (e.g., 10 mM)

Pre-warmed, sterile cell culture medium

Sterile conical tubes or microcentrifuge tubes

Procedure:

Thawing: Thaw a single aliquot of the DMSO stock solution at room temperature.

Serial Dilution: It is recommended to perform serial dilutions to avoid precipitation of the

compound.[9]

Final Dilution: To prepare a final working solution (e.g., 10 µM), dilute the DMSO stock

solution at least 1:1000 into the pre-warmed cell culture medium. This ensures the final

DMSO concentration is low (≤ 0.1%), minimizing solvent-induced cytotoxicity.[9]

Example: Add 1 µL of a 10 mM stock solution to 999 µL of cell culture medium to obtain a

10 µM working solution.
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Mixing: Gently mix the working solution by inverting the tube or by gentle pipetting. Do not

vortex, as this can cause foaming of the medium.

Application: Use the freshly prepared working solution immediately for treating cells. Always

include a vehicle control (cell culture medium with the same final concentration of DMSO) in

your experiments.

Visualizations: Workflows and Mechanisms
Experimental Workflow: From Stock Solution to Cellular Assay

The following diagram illustrates the standard workflow for preparing and applying azimilide

dihydrochloride in a typical cell-based experiment.
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Caption: Workflow for preparing and using azimilide dihydrochloride.

Signaling Pathway: Mechanism of Action of Azimilide

Azimilide exerts its antiarrhythmic effect by blocking specific cardiac potassium channels

involved in the repolarization phase of the cardiac action potential.
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Caption: Azimilide blocks IKr and IKs potassium channels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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